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Compound of Interest

Compound Name: 2,2-Diethylhexanoic acid

Cat. No.: B031113

An In-Depth Technical Guide to High-Purity 2,2-Diethylhexanoic Acid for Research and Drug
Development

This technical guide provides researchers, scientists, and drug development professionals with
a comprehensive overview of high-purity 2,2-Diethylhexanoic acid, including its commercial
suppliers, technical specifications, potential therapeutic applications, and relevant experimental
protocols.

Introduction to 2,2-Diethylhexanoic Acid

2,2-Diethylhexanoic acid (CAS No: 4528-37-4) is a branched-chain carboxylic acid.[1]
Emerging information suggests its potential as a therapeutic agent, particularly as a member of
the angiotensin receptor blockers (ARBs).[2] This class of drugs is primarily used to treat
hypertension and chronic heart failure by blocking the effects of angiotensin I, a key hormone
in the Renin-Angiotensin-Aldosterone System (RAAS).[2] Its unique molecular structure may
also confer activity in other therapeutic areas, including oncology.[2]

Commercial Suppliers of High-Purity 2,2-
Diethylhexanoic Acid

The availability of high-purity 2,2-Diethylhexanoic acid is crucial for research and
development purposes. The following table summarizes the offerings from prominent chemical
suppliers.
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. . Additional
Supplier Product Name Purity CAS Number .
Information
2,2- Offered for
BOC Sciences Diethylhexanoic >95% or 98% 4528-37-4 research use.[3]
acid [4][5]
This product is
provided "as-is"
without analytical
2,2- data; the buyer is
Sigma-Aldrich diethylhexanoic Not specified 4528-37-4 responsible for
acid AldrichCPR confirming purity.
The product has
been
discontinued.[6]
A Certificate of
2,2- o
] ) N Analysis is
LGC Standards Diethylhexanoic Not specified 4528-37-4 ] ]
Acid available with
ci

purchase.[2]

Technical Data Summary

A summary of the key chemical and physical properties of 2,2-Diethylhexanoic acid is

presented below.
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Property Value Source
Molecular Formula C10H2002 [11[3]
Molecular Weight 172.26 g/mol [1][3]
Appearance Colourless Oily Matter [3]
Boiling Point 265.6 £ 8.0 °C at 760 mmHg [3]
Density 0.915+ 0.1 g/cm3 [3]

Slightly soluble in Chloroform
Solubility and Methanol. Miscible with [2][3]

water, ether, and ethanol.

Storage Store at 2-8°C [3]

Biological Activity and Mechanism of Action

2,2-Diethylhexanoic acid has been identified as a potential Angiotensin Receptor Blocker
(ARB).[2] ARBs exert their effects by selectively blocking the binding of angiotensin Il to the
angiotensin Il type 1 (AT1) receptor. This action inhibits the vasoconstrictive and aldosterone-
secreting effects of angiotensin Il, leading to a reduction in blood pressure.

Signaling Pathway: The Renin-Angiotensin-Aldosterone
System (RAAS)

The diagram below illustrates the Renin-Angiotensin-Aldosterone System and the point of
intervention for Angiotensin Receptor Blockers like 2,2-Diethylhexanoic acid.
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Start: Diethyl Malonate

Step 1: Deprotonation
(e.g., Sodium Ethoxide in Ethanol)

!

Step 2: First Alkylation
(e.g., Ethyl Bromide)

[Intermediate: Diethyl EthyImannate]

Step 3: Second Alkylation
(e.g., Ethyl Bromide)

[Intermediate: Diethyl Diethylmalonate]

Step 4: Hydrolysis
(e.g., Aqueous NaOH, followed by Acidification)

[ Intermediate: Diethylmalonic Acid ]

Step 5: Decarboxylation
(Heating)

Product: 2,2-Diethylacetic Acid
(and analogs by varying alkylating agents)
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Test Compound
(2,2-Diethylhexanoic Acid)

In Vitro Evaluation

AT1 Receptor Binding Assay
(Determine Ki)

!

Functional Assay
(e.g., Calcium Mobilization)

es

In Vivo liyaluation

Select Animal Model
(e.g., Spontaneously Hypertensive Rat)

!

Administer Compound

!

Measure Blood Pressure

!

Pharmacokinetic/Pharmacodynamic
(PK/PD) Analysis

Lead Candidate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b031113?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Simplified-flowchart-of-the-renin-angiotensin-aldosterone-system-RAAS-showing-the-site_fig1_335765069
https://pubmed.ncbi.nlm.nih.gov/9879743/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6335102/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6335102/
https://journals.physiology.org/doi/abs/10.1152/physrev.00038.2017
https://en.wikipedia.org/wiki/Renin%E2%80%93angiotensin_system
https://csfarmacie.cz/pdfs/csf/2015/06/13.pdf
https://www.benchchem.com/product/b031113#commercial-suppliers-of-high-purity-2-2-diethylhexanoic-acid
https://www.benchchem.com/product/b031113#commercial-suppliers-of-high-purity-2-2-diethylhexanoic-acid
https://www.benchchem.com/product/b031113#commercial-suppliers-of-high-purity-2-2-diethylhexanoic-acid
https://www.benchchem.com/product/b031113#commercial-suppliers-of-high-purity-2-2-diethylhexanoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b031113?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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